Cas no 93876-99-4 ((E)-1,3-bis(3-methylphenyl)but-2-en-1-one)

• Product Name: (E)-1,3-bis(3-methylphenyl)but-2-en-1-one
• CAS No: 93876-99-4
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 1000265
• PubChem ID: 6151165
• Update Time: 2025-04-20

(E)-1,3-bis(3-methylphenyl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1,3-bis(3-methylphenyl)but-2-en-1-one
• DTXSID50422112
• NSC405241
• 93876-99-4
• NSC-405241

• Inchi： 1S/C18H18O/c1-13-6-4-8-16(10-13)15(3)12-18(19)17-9-5-7-14(2)11-17/h4-12H,1-3H3/b15-12+
• InChI Key： XEOKHCWHQLPXCM-NTCAYCPXSA-N
• SMILES： O=C(/C=C(\C)/C1C=CC=C(C)C=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 250.136
• Monoisotopic Mass: 250.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5

Experimental Properties

• Density: 1.033
• Boiling Point: 391.5°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.574
• PSA: 17.07000
• LogP: 4.58960